Cas no 2828432-42-2 (H-γ-Glu-Phe-OH trifluoroacetate)

• Product Name: H-γ-Glu-Phe-OH trifluoroacetate
• CAS No: 2828432-42-2
• MF: C₁₆H₁₉F₃N₂O₇
• MW: 408.33
• CID: 5141379
• PubChem ID: 146014420
• Update Time: 2025-05-24

H-γ-Glu-Phe-OH trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• CS-0113752
• MS-27005
• HY-101399A
• AKOS040763943
• F82545
• H-
• A-Glu-Phe-OH trifluoroacetate
• TP1266
• ??-Glu-Phe TFA(7432-24-8 free base)
• (2S)-2-amino-5-[[(1S)-1-carboxy-2-phenylethyl]amino]-5-oxopentanoic acid;2,2,2-trifluoroacetic acid
• gamma-Glu-Phe (TFA)
• GAMMA-GLU-PHE TFA
• 2828432-42-2
• H-γ-Glu-Phe-OH trifluoroacetate

• Inchi： 1S/C14H18N2O5.C2HF3O2/c15-10(13(18)19)6-7-12(17)16-11(14(20)21)8-9-4-2-1-3-5-9;3-2(4,5)1(6)7/h1-5,10-11H,6-8,15H2,(H,16,17)(H,18,19)(H,20,21);(H,6,7)/t10-,11-;/m0./s1
• InChI Key： VCOBIUADQLSCAH-ACMTZBLWSA-N
• SMILES： C1=CC=CC=C1C[C@H](NC(CC[C@H](N)C(=O)O)=O)C(=O)O.OC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 408.11443544g/mol
• Monoisotopic Mass: 408.11443544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-γ-Glu-Phe-OH trifluoroacetate

H-γ-Glu-Phe-OH Trifluoroacetate (CAS No. 2828432-42-2): A Comprehensive Overview of Its Properties and Applications

In the realm of bioactive peptides and specialized amino acid derivatives, H-γ-Glu-Phe-OH trifluoroacetate (CAS No. 2828432-42-2) stands out as a compound of significant interest. This dipeptide, composed of γ-glutamic acid and phenylalanine, is widely utilized in pharmaceutical research, nutraceuticals, and flavor enhancement. Its unique structure and functional groups make it a versatile building block for synthetic chemistry and biomolecular studies.

The growing demand for peptide-based therapeutics and functional food additives has propelled research into compounds like H-γ-Glu-Phe-OH trifluoroacetate. With increasing consumer awareness of gut-brain axis modulation and bioactive peptide benefits, this compound aligns with trends in personalized nutrition and health optimization. Researchers are particularly intrigued by its potential role in umami taste enhancement, a hot topic in the food industry as manufacturers seek natural alternatives to monosodium glutamate (MSG).

From a structural perspective, the γ-glutamyl linkage in H-γ-Glu-Phe-OH trifluoroacetate differs from conventional α-peptides, offering enhanced metabolic stability. This characteristic makes it valuable for developing peptide drugs with improved bioavailability. The trifluoroacetate salt form ensures better solubility for experimental applications, addressing a common challenge in peptide handling.

Recent studies highlight the compound's relevance in neurodegenerative disease research, particularly regarding peptide-mediated metal chelation. Its phenylalanine moiety contributes to aromatic interactions in protein folding studies, while the γ-glutamyl group may influence cellular uptake mechanisms. These properties position H-γ-Glu-Phe-OH trifluoroacetate as a candidate for drug delivery system development.

Quality control remains paramount for CAS No. 2828432-42-2, with HPLC and mass spectrometry being essential for purity verification. The compound's stability under various pH conditions makes it suitable for in vitro and in vivo studies, though proper storage at -20°C is recommended for long-term preservation. As regulatory scrutiny increases on synthetic food additives, naturally derived peptides like this gain attention for their safety profile.

Looking ahead, H-γ-Glu-Phe-OH trifluoroacetate may find expanded applications in cosmeceuticals due to growing interest in peptide-based anti-aging formulations. Its potential as a flavor precursor in fermented foods also aligns with clean-label trends. Continuous optimization of synthesis methods will be crucial to meet both research and industrial-scale demands for this specialized compound.